Cas no 179056-06-5 (Benzonitrile, 4-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-)

• Product Name: Benzonitrile, 4-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-
• CAS No: 179056-06-5
• MF: C₁₄H₂₁NOSi
• MW: 247.408144712448
• CID: 1365925
• PubChem ID: 11470649
• Update Time: 2025-04-20

Benzonitrile, 4-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-
• 4-[[[(1,1-Dimethylethyl)dimethylsilyl]oxy]methyl]benzonitrile
• 179056-06-5
• DTXSID001182798
• SCHEMBL8812553
• DB-113020

• Inchi： 1S/C14H21NOSi/c1-14(2,3)17(4,5)16-11-13-8-6-12(10-15)7-9-13/h6-9H,11H2,1-5H3
• InChI Key： MWJKVXZWTXJHQG-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OCC1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 247.13933
• Monoisotopic Mass: 247.139240828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33Ų

Experimental Properties

• PSA: 33.02

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles